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This technical guide provides a comprehensive overview of Antigen 85A (Ag85A), a key protein from Mycobacterium tuberculosis, with a focus on its

Core Molecular and Physical Data

Antigen 85A (Ag85A) is a mycolyltransferase belonging to the Antigen 85 complex, which is crucial for the integrity of the mycobacterial cell wall. The

Property

Molecular Weight

Amino Acid Count

Organism

Function

Amino Acid Sequence (Recombinant M. tuberculosis Ag85A, 43-338 a.a. with C-terminal His-tag):
ADPAFSRPGLPVEYLQVPSPSMGRDIKVQFQSGGANSPALYLLDGLRAQDDFSGWDINTPAFEWYDQSGLSVVMPVGGQSSFYSDWYQPACGKAGC

Immunomodulatory Activity: The Ag85a-S2-cGAS-STING Axis

Recent research has highlighted the potential of Ag85A as a powerful adjuvant in vaccine development. When combined with an attenuated Brucella
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Caption: Ag85a-S2 activation of the cGAS-STING pathway.

Experimental Protocols

This section details the methodologies for key experiments related to the immunomodulatory effects of Ag85a-S2.

Isolation of Murine Intestinal Mucosal Cells
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A critical first step in studying the effects of Ag85a-S2 on the gut immune system is the isolation of intestinal epithelial cells (IECs) and lamina propria

Workflow for Cell Isolation:

Caption: Workflow for isolating intestinal immune cells.

In Vitro Stimulation of Cells with Ag85a and Ag85a-S2

This protocol describes the stimulation of bone marrow-derived macrophages (BMDMs) or the U937 human monocytic cell line to assess the activatic
Materials:

* BMDMs or U937 cells

« 6-well plates

¢ Culture medium without antibiotics

« Phosphate-buffered saline (PBS)
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* Recombinant Ag85a protein

* Ag85a-S2 (B. suis S2 expressing Ag85a)

e S2 (B. suis S2)

Procedure:

¢ Seed 2 x 10”5 cells per well in a 6-well plate containing 2 mL of culture medium without antibiotics.[1]
 Allow cells to adhere.

« Stimulate the cells with one of the following for 24 hours:[1]

o

200 pL of PBS (control)

o

200 pL of 10 ng/uL Ag85a protein

o

200 pL of 5 x 10”4 CFU/mL S2

o

200 pL of 5 x 10"4 CFU/mL Ag85a-S2

« After incubation, collect the cell lysates for subsequent analysis (e.g., RT-qPCR).[1]

Analysis of cGAS-STING Pathway Gene Expression by RT-gPCR

Materials:
* RNA extraction kit (e.g., TRIzol)
* cDNA synthesis kit
* gPCR master mix (e.g., SYBR Green)
« Primers for target genes (e.g., cGAS, STING, TBK1, IRF3, IFN-B) and a housekeeping gene (e.g., GAPDH)
* Real-time PCR system
Procedure:
+ RNA Extraction: Extract total RNA from the stimulated and control cell lysates according to the manufacturer's protocol.
« cDNA Synthesis: Synthesize first-strand cDNA from the extracted RNA using a reverse transcriptase Kkit.
¢ PCR:
o Prepare the gPCR reaction mix containing the cDNA template, forward and reverse primers for a target gene, and gPCR master mix.
o Perform the gPCR reaction using a real-time PCR system.
o Include a no-template control for each primer set.
» Data Analysis:
o Determine the cycle threshold (Ct) values for each gene.
o Normalize the Ct values of the target genes to the Ct value of the housekeeping gene (ACt).

o Calculate the fold change in gene expression relative to the control group using the 2*-AACt method.
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Conclusion

Antigen 85A is a well-characterized protein from Mycobacterium tuberculosis with significant potential in the field of vaccinology. Its ability to act as ar
for scientists working in this area.

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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